Cas no 1339012-40-6 (Tert-butyl (2-cyanocyclopentyl)carbamate)

• Product Name: Tert-butyl (2-cyanocyclopentyl)carbamate
• CAS No: 1339012-40-6
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• MDL: MFCD09263384
• CID: 5041160
• PubChem ID: 62963439
• Update Time: 2025-09-26

Tert-butyl (2-cyanocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-cyanocyclopentyl)carbamate
• tert-butyl N-(2-cyanocyclopentyl)carbamate
• Tert-butyl (2-cyanocyclopentyl)carbamate

• MDL： MFCD09263384
• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-9-6-4-5-8(9)7-12/h8-9H,4-6H2,1-3H3,(H,13,14)
• InChI Key： OYINKCOTAVORFZ-UHFFFAOYSA-N
• SMILES： O(C(NC1CCCC1C#N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on Tert-butyl (2-cyanocyclopentyl)carbamate

Recent Advances in the Application of Tert-butyl (2-cyanocyclopentyl)carbamate (CAS: 1339012-40-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl (2-cyanocyclopentyl)carbamate (CAS: 1339012-40-6) is a specialized chemical intermediate that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique cyclopentyl backbone and cyano functional group, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and infectious diseases.

One of the most notable applications of Tert-butyl (2-cyanocyclopentyl)carbamate is its use as a precursor in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous physiological and pathological processes, making them attractive targets for drug development. Researchers have successfully utilized this compound to design and synthesize potent inhibitors of viral proteases, such as those implicated in HIV and hepatitis C. The structural flexibility of Tert-butyl (2-cyanocyclopentyl)carbamate allows for the introduction of various pharmacophores, thereby enhancing the binding affinity and selectivity of the resulting inhibitors.

In addition to its role in protease inhibition, Tert-butyl (2-cyanocyclopentyl)carbamate has been employed in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs are increasingly recognized as key players in cellular signaling pathways and disease mechanisms. Recent studies have demonstrated the utility of this compound in the design of PPI inhibitors that target oncogenic proteins, such as those involved in the Ras signaling pathway. These findings underscore the potential of Tert-butyl (2-cyanocyclopentyl)carbamate as a valuable tool in the fight against cancer.

Another emerging area of research involves the use of Tert-butyl (2-cyanocyclopentyl)carbamate in the synthesis of covalent inhibitors. Covalent inhibitors, which form irreversible or reversible covalent bonds with their target proteins, have gained traction due to their prolonged pharmacological effects and high potency. The cyano group in Tert-butyl (2-cyanocyclopentyl)carbamate serves as an electrophilic warhead, enabling the formation of covalent adducts with nucleophilic residues in the target protein. This property has been exploited in the development of covalent inhibitors for kinases and other enzymes implicated in inflammatory and autoimmune diseases.

Recent advancements in synthetic methodologies have further expanded the utility of Tert-butyl (2-cyanocyclopentyl)carbamate. For instance, researchers have developed efficient catalytic asymmetric routes to access enantiomerically pure derivatives of this compound. These enantiopure derivatives are particularly valuable in the design of chiral drugs, where stereochemistry often plays a crucial role in biological activity. Additionally, the incorporation of Tert-butyl (2-cyanocyclopentyl)carbamate into multicomponent reactions has enabled the rapid assembly of structurally diverse compound libraries for high-throughput screening.

Despite its promising applications, challenges remain in the large-scale production and optimization of Tert-butyl (2-cyanocyclopentyl)carbamate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed to fully realize the clinical potential of these compounds. Nevertheless, ongoing research efforts continue to uncover new opportunities for this versatile intermediate, positioning it as a key player in the future of drug discovery and chemical biology.

In conclusion, Tert-butyl (2-cyanocyclopentyl)carbamate (CAS: 1339012-40-6) represents a valuable scaffold in modern medicinal chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers aiming to develop next-generation therapeutics. As the field of chemical biology continues to evolve, the role of this compound is expected to expand, offering new avenues for innovation and discovery.